Cas no 1707392-51-5 ([5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine)

[5-(3-Fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine is a fluorinated triazole derivative with potential applications in medicinal chemistry and drug development. Its structure combines a 1,2,4-triazole core with substituted phenyl rings, offering versatility for further functionalization. The presence of fluorine enhances metabolic stability and bioavailability, while the methoxy group may influence binding affinity in target interactions. This compound is of interest as a scaffold for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities. It is typically synthesized under controlled conditions to ensure high purity, making it suitable for research in pharmacological studies or as an intermediate in organic synthesis. Proper handling and storage are recommended due to its reactive functional groups.
[5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine structure
1707392-51-5 structure
Product Name:[5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine
CAS No:1707392-51-5
MF:C16H15FN4O
MW:298.314906358719
CID:5152100
Update Time:2025-06-07

[5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine
    • 1H-1,2,4-Triazole-5-methanamine, 3-(3-fluorophenyl)-α-(3-methoxyphenyl)-
    • Inchi: 1S/C16H15FN4O/c1-22-13-7-3-4-10(9-13)14(18)16-19-15(20-21-16)11-5-2-6-12(17)8-11/h2-9,14H,18H2,1H3,(H,19,20,21)
    • InChI Key: ZVNDSHXIPNTYBC-UHFFFAOYSA-N
    • SMILES: C(C1N=C(C2=CC=CC(F)=C2)NN=1)(C1=CC=CC(OC)=C1)N

[5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM508875-1g
(5-(3-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine
1707392-51-5 97%
1g
$480 2022-09-29

Additional information on [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine

Introduction to [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine (CAS No. 1707392-51-5)

[5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine (CAS No. 1707392-51-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolyl moiety and a methoxyphenyl group, making it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and potential therapeutic uses.

The chemical structure of [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine is composed of a triazolyl ring linked to a methoxyphenyl group through a methylene bridge. The presence of the fluorine atom on the phenyl ring and the methoxy group on the other phenyl ring imparts specific electronic and steric properties to the molecule. These structural features are crucial for its biological activities and interactions with various biological targets.

Recent studies have highlighted the potential of [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine in several therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential candidate for developing new anticancer drugs.

The pharmacokinetic properties of [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The potential therapeutic applications of [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine extend beyond neurodegenerative diseases and cancer. Recent studies have explored its anti-inflammatory properties and its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

In conclusion, [5-(3-fluorophenyl)-1H-1,2,4-triazol-3-yl]-(3-methoxyphenyl)methanamine (CAS No. 1707392-51-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As clinical trials progress, it is hoped that this compound will contribute significantly to the treatment of various diseases and improve patient outcomes.

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